Cas no 81158-09-0 (Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI))
![Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) structure](https://www.kuujia.com/scimg/cas/81158-09-0x500.png)
81158-09-0 structure
Product name:Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI)
- ETHANONE, 1-[5-[(HYDROXYAMINO)METHYLENE]-1,3-CYCLOPENTADIEN-1-YL]-, (E)- (9CI)
- 81158-09-0
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- Inchi: InChI=1S/C8H9NO2/c1-6(10)8-4-2-3-7(8)5-9-11/h2-5,9,11H,1H3/b7-5+
- InChI Key: YNFDNJQIIVAVAJ-FNORWQNLSA-N
- SMILES: CC(=O)C1=CC=CC1=CNO
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33000
- LogP: 1.32520
Ethanone,1-[5-[(hydroxyamino)methylene]-1,3-cyclopentadien-1-yl]-, (E)- (9CI) Related Literature
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
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Weizhen Yao,Yulin Meng,Xianglin Liu,Zhanguo Wang CrystEngComm, 2021,23, 2360-2366
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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